Cas no 2138073-37-5 (3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one)

• Product Name: 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one
• CAS No: 2138073-37-5
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 5750768
• PubChem ID: 165496127
• Update Time: 2025-05-24

3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138073-37-5
• EN300-1158695
• 3-[(2,2-difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one
• 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one

• Inchi： 1S/C11H19F2NO/c1-8-4-5-9(15)6-10(8)14(3)7-11(2,12)13/h8,10H,4-7H2,1-3H3
• InChI Key： BVWJTLOWQMTINC-UHFFFAOYSA-N
• SMILES： FC(C)(CN(C)C1CC(CCC1C)=O)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one

3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one: A Comprehensive Overview

The compound 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one (CAS No. 2138073-37-5) is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of cyclic ketones, specifically cyclohexanones, which are widely studied due to their structural versatility and functional group reactivity. The presence of a difluoropropyl group and a methylamino substituent introduces unique electronic and steric properties, making this compound a valuable substrate for both academic and industrial research.

Recent studies have highlighted the importance of difluoropropyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The methylamino substituent further enhances the compound's ability to participate in hydrogen bonding, a critical factor in drug design and intermolecular interactions. The cyclohexanone core provides a rigid framework that can be exploited for stereochemical studies and enantioselective synthesis.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive agents, particularly those targeting enzyme inhibition and receptor modulation. For instance, the difluoropropyl group has been shown to enhance lipophilicity, which is essential for improving drug absorption and bioavailability. This makes 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one a promising candidate for drug development pipelines.

In addition to its medicinal applications, this compound has found utility in materials science. The cyclohexanone framework serves as a versatile building block for constructing advanced materials, such as polymers and surfactants. Recent advancements in catalytic processes have enabled the efficient synthesis of this compound on an industrial scale, further underscoring its practical importance.

From a synthetic perspective, the preparation of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one involves a multi-step sequence that combines nucleophilic substitution and cyclization reactions. The use of fluorinated reagents introduces challenges in terms of reaction control and selectivity, but modern catalytic techniques have significantly improved the yield and purity of the final product.

Looking ahead, the integration of computational chemistry tools with experimental methods is expected to further enhance our understanding of this compound's properties. Molecular modeling studies are currently being conducted to predict its interaction with biological targets, paving the way for novel therapeutic applications.

In conclusion, 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-one (CAS No. 2138073-37-5) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its potential impact on science and technology.